Cas no 30044-91-8 (3-(4-Ethoxy-3-methoxyphenyl)propionic Acid)

• Product Name: 3-(4-Ethoxy-3-methoxyphenyl)propionic Acid
• CAS No: 30044-91-8
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• MDL: MFCD06823980
• CID: 293155
• PubChem ID: 9149688
• Update Time: 2025-04-19

3-(4-Ethoxy-3-methoxyphenyl)propionic Acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoicacid, 4-ethoxy-3-methoxy-
• (4-ethoxy-3-methoxyphenyl)propanoic acid
• 3-(4-Ethoxy-3-methoxyphenyl)propionic acid
• 3-(3-methoxy-4-ethoxyphenyl)propionic acid
• 3-(4-Aethoxy-3-methoxy-phenyl)-propionsaeure
• 3-(4-ethoxy-3-methoxyphenyl)-propionic acid
• 3-(4-ethoxy-3-methoxy-phenyl)-propionic acid
• 3-(4-Ethoxy-3-methoxyphenyl)propionsaeure
• AG-L-58229
• CTK1C0724
• JSPY-st000121
• SBB017805
• SureCN3690496
• AS-871/43475802
• 30044-91-8
• BTKVFGHQNRGQIB-UHFFFAOYSA-N
• 3-(4-ethoxy-3-methoxyphenyl)propanoicacid
• DTXSID30429341
• 3-{4-ethoxy-3-methoxyphenyl}propionic acid
• 3-(4-Ethoxy-3-methoxyphenyl)propanoic acid, AldrichCPR
• 3-(4-ethoxy-3-methoxyphenyl)propanoic acid
• AKOS002674180
• FT-0766439
• EN300-1852041
• SCHEMBL3690496
• CS-0299273
• MFCD06823980
• A853281
• 3-(4-Ethoxy-3-methoxyphenyl)propionic Acid

• MDL： MFCD06823980
• Inchi： 1S/C12H16O4/c1-3-16-10-6-4-9(5-7-12(13)14)8-11(10)15-2/h4,6,8H,3,5,7H2,1-2H3,(H,13,14)
• InChI Key： BTKVFGHQNRGQIB-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1OC)CCC(=O)O

Computed Properties

• Exact Mass: 224.10488
• Monoisotopic Mass: 224.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 357.3±27.0 °C at 760 mmHg
• Flash Point: 134.1±17.2 °C
• PSA: 55.76
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(4-Ethoxy-3-methoxyphenyl)propionic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36
• Safety Instruction： 26
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids